Cas no 87730-99-2 (Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester)

Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester is a versatile ester derivative with applications in organic synthesis and flavor/fragrance industries. Its acetyloxy and oxo functional groups enhance reactivity, making it useful as an intermediate in esterification and condensation reactions. The compound exhibits moderate stability and solubility in common organic solvents, facilitating controlled synthetic processes.

Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester structure

87730-99-2 structure

Product Name:Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester

CAS No:87730-99-2

MF:C₇H₁₀O₅

MW:174.151302814484

MDL:MFCD24388406

CID:1911498

PubChem ID:13130412

Update Time:2025-06-20

Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester
- methyl 4-acetyloxy-3-oxobutanoate
- YGSVVJZHBIUMSG-UHFFFAOYSA-N
- DTXSID00520692
- methyl4-acetoxy-3-oxobutanoate
- EN300-7506900
- methyl 4-acetoxy-3-oxobutanoate
- SCHEMBL8081769
- 87730-99-2
- methyl 4-acetoxyacetoacetate
- DTXCID00471498
- Methyl 4-(acetyloxy)-3-oxobutanoate
- MDL： MFCD24388406
- Inchi： 1S/C7H10O5/c1-5(8)12-4-6(9)3-7(10)11-2/h3-4H2,1-2H3
- InChI Key： YGSVVJZHBIUMSG-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CC(CC(=O)OC)=O

Computed Properties

Exact Mass: 174.05282342Da
Monoisotopic Mass: 174.05282342Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 69.7Å²

Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AC16177-2.5g	Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester	87730-99-2	95%	2.5g	$1921.00	2024-04-19
A2B Chem LLC	AC16177-5g	Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester	87730-99-2	95%	5g	$2825.00	2024-04-19
Enamine	EN300-7506900-0.05g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	0.05g	$212.0	2024-05-23
Enamine	EN300-7506900-0.1g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	0.1g	$317.0	2024-05-23
Enamine	EN300-7506900-0.25g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	0.25g	$452.0	2024-05-23
Enamine	EN300-7506900-0.5g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	0.5g	$713.0	2024-05-23
Enamine	EN300-7506900-1.0g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	1.0g	$914.0	2024-05-23
Enamine	EN300-7506900-2.5g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	2.5g	$1791.0	2024-05-23
Enamine	EN300-7506900-5.0g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	5.0g	$2650.0	2024-05-23
Enamine	EN300-7506900-10.0g	methyl 4-(acetyloxy)-3-oxobutanoate	87730-99-2	95%	10.0g	$3929.0	2024-05-23